N-(2-chlorophenyl)-4,6-bis(trifluoromethyl)pyridine-2-carboxamide

• IUPAC Name: N-(2-chlorophenyl)-4,6-bis(trifluoromethyl)pyridine-2-carboxamide
• InChI: InChI=1S/C14H7ClF6N2O/c15-8-3-1-2-4-9(8)23-12(24)10-5-7(13(16,17)18)6-11(22-10)14(19,20)21/h1-6H,(H,23,24)
• InChI Key: KMBRQLLZCJLIMN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC(=O)C2=NC(=CC(=C2)C(F)(F)F)C(F)(F)F)Cl
• Molecular Formula: C14H7ClF6N2O
• Molecular Weight: 368.66 g/mol
• CAS No.: 1092345-15-7

Description

N-(2-chlorophenyl)-4,6-bis(trifluoromethyl)pyridine-2-carboxamide is a chemical compound of significant interest in medicinal chemistry and drug discovery research. It features a pyridine core that is symmetrically substituted with two powerful electron-withdrawing trifluoromethyl groups at the 4 and 6 positions, which are known to enhance metabolic stability, improve membrane permeability, and influence the molecule's binding affinity to biological targets . This structure is further functionalized with a 2-chloroaniline group via a carboxamide linker, a common pharmacophore in the design of bioactive molecules. The specific molecular framework of this compound is identified in patent literature as a key scaffold for the development of agonists for the G-protein coupled bile acid receptor 1 (GPBAR1) . GPBAR1 is a promising therapeutic target for metabolic diseases, including diabetes, non-alcoholic fatty liver disease, and atherosclerosis. Researchers can utilize this high-purity compound to investigate its mechanism of action, binding interactions, and potential efficacy in relevant in vitro and in vivo model systems. This product is intended For Research Use Only and is not for human or veterinary diagnostic or therapeutic use.

Preparation Methods

The synthesis of N-(2-chlorophenyl)-4,6-bis(trifluoromethyl)pyridine-2-carboxamide can be achieved through several methods. One common approach involves the exchange between chlorine and fluorine atoms using trichloromethyl-pyridine . Another method relies on the assembly of the pyridine ring from a trifluoromethyl-containing building block . Industrial production methods often involve the direct introduction of a trifluoromethyl group using a trifluoromethyl active species .

Chemical Reactions Analysis

N-(2-chlorophenyl)-4,6-bis(trifluoromethyl)pyridine-2-carboxamide undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents like potassium permanganate and reducing agents like lithium aluminum hydride . The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions may yield carboxylic acids, while reduction reactions may produce amines .

Scientific Research Applications

Agrochemical Applications

N-(2-chlorophenyl)-4,6-bis(trifluoromethyl)pyridine-2-carboxamide has been primarily investigated for its role in crop protection. Its unique structure enhances its effectiveness as a herbicide and pesticide.

Herbicidal Activity

• Mechanism of Action: This compound acts as an acetyl-CoA carboxylase (ACCase) inhibitor, disrupting fatty acid synthesis in plants. The introduction of the trifluoromethyl group increases lipophilicity, enhancing penetration into plant tissues.
• Case Study: In trials with various grass weeds, it has shown superior herbicidal activity compared to traditional herbicides. For instance, formulations containing this compound demonstrated effective control of perennial grass species, which are often resistant to standard treatments.

Pesticidal Efficacy

• Target Pests: The compound exhibits activity against a range of agricultural pests, including aphids and beetles. Its efficacy stems from the fluorinated structure, which enhances binding affinity to target enzymes in pests.
• Market Approval: Several derivatives of this compound have received market approval for use in agricultural settings, contributing to integrated pest management strategies.

Pharmaceutical Applications

Beyond agrochemicals, N-(2-chlorophenyl)-4,6-bis(trifluoromethyl)pyridine-2-carboxamide has potential uses in the pharmaceutical industry.

Antimicrobial Properties

Research indicates that this compound possesses antimicrobial properties against various bacterial strains. The trifluoromethyl groups enhance the compound's ability to disrupt microbial cell membranes.

Drug Development

• Clinical Trials: Some derivatives are currently undergoing clinical trials for their potential use in treating infections caused by resistant bacterial strains.
• Mechanism of Action: The mechanism involves inhibition of key metabolic pathways in bacteria, leading to cell death.

Comparative Data Table

Application Area	Compound Activity	Target Organisms	Notable Findings
Agrochemical	Herbicidal	Perennial grasses	Superior efficacy over traditional herbicides
Agrochemical	Pesticidal	Aphids, beetles	Effective control in field trials
Pharmaceutical	Antimicrobial	Various bacteria	Demonstrated significant inhibition in lab studies
Pharmaceutical	Drug candidate	Resistant strains	Undergoing clinical trials for efficacy

Mechanism of Action

The mechanism of action of N-(2-chlorophenyl)-4,6-bis(trifluoromethyl)pyridine-2-carboxamide involves its interaction with specific molecular targets and pathways. The trifluoromethyl groups in the compound enhance its binding affinity to certain enzymes and receptors, thereby modulating their activity . This modulation can lead to various biological effects, such as inhibition of enzyme activity or activation of specific signaling pathways .

Comparison with Similar Compounds

Comparison with Structurally Related Compounds

Core Heterocycle and Functional Group Variations

Benzamide Analogs

• pyridine in the target compound. Substituents: Features a methyloxy group at position 2 and a branched alkyl-pyrrolidinyl chain on the amide nitrogen. Applications: Disclosed as a succinate/napadisylate salt for treating GlyT1 transporter-related disorders (e.g., schizophrenia) . Key Difference: The benzamide core and complex nitrogen substituent enhance binding to neurological targets, unlike the simpler pyridine-carboxamide structure of the target compound.

Thienopyridine Carboxamides

• 3,4,6-Triamino-N-phenylthieno[2,3-b]pyridine-2-carboxamide: Core: Fused thieno[2,3-b]pyridine system vs. monosubstituted pyridine. Substituents: Three amino groups at positions 3, 4, and 6, increasing solubility and electronic polarization. Applications: No therapeutic data reported; structural studies focus on crystallography . Key Difference: The fused thienopyridine core alters electronic properties and steric bulk compared to the target compound’s pyridine scaffold.

Substituent Effects on Physicochemical Properties

Trifluoromethyl (-CF₃) Groups

• Both the target compound and the benzamide analog in feature bis(trifluoromethyl) substitution, which enhances: Lipophilicity: Improved membrane permeability. Metabolic Stability: Resistance to oxidative degradation. However, the position of -CF₃ groups differs (pyridine vs.

Nitrogen Substituents

• The target compound’s 2-chlorophenyl group contributes to moderate lipophilicity, whereas the benzamide analog’s branched alkyl-pyrrolidinyl chain introduces conformational flexibility, aiding in receptor interactions .

Polymorphism and Solid-State Properties

• N-{6-(2-Hydroxypropan-2-yl)-2-[2-(methylsulphonyl)ethyl]-2H-indazol-5-yl}-6-(trifluoromethyl)pyridine-2-carboxamide :
  • A pyridine-carboxamide with a polymorphic form reported in .
  • The presence of methylsulphonyl and hydroxypropan-2-yl groups influences crystallinity and stability.
  • Comparison : The target compound’s lack of polar substituents (e.g., -SO₂CH₃) may reduce polymorphism risk, simplifying formulation .

Tabulated Comparison of Key Attributes

Compound	Core Structure	Key Substituents	Applications	Notable Features
N-(2-chlorophenyl)-4,6-bis(trifluoromethyl)pyridine-2-carboxamide	Pyridine	4,6-CF₃; 2-chlorophenyl	Research intermediate	High lipophilicity, synthetic utility
2-(Methyloxy)-N-[2-methyl-1-phenyl-2-(1-pyrrolidinyl)propyl]-4,6-bis(trifluoromethyl)benzamide	Benzene	4,6-CF₃; methyloxy; alkyl-pyrrolidinyl	GlyT1 inhibitor (schizophrenia)	Neurological target engagement
3,4,6-Triamino-N-phenylthieno[2,3-b]pyridine-2-carboxamide	Thienopyridine	3,4,6-NH₂; phenyl	Crystallography studies	Enhanced solubility, fused-ring system
Polymorphic pyridine-carboxamide	Pyridine	6-CF₃; indazolyl with methylsulphonyl/hydroxypropan-2-yl	Solid-state research	Polymorphism, sulfonyl functionality

Research Findings and Implications

• Electron-Withdrawing Groups : The -CF₃ groups in the target compound and its analogs improve metabolic stability but may reduce solubility, necessitating formulation optimization.
• Structural Complexity : The benzamide analog’s branched nitrogen substituent highlights the importance of conformational flexibility in drug-receptor interactions, a feature absent in the target compound .
• Unmet Potential: Despite structural similarities to pharmacologically active analogs, the target compound’s lack of reported therapeutic applications suggests untapped opportunities for derivatization or target screening.

Biological Activity

N-(2-chlorophenyl)-4,6-bis(trifluoromethyl)pyridine-2-carboxamide is a compound of significant interest in medicinal chemistry due to its unique structural properties and potential therapeutic applications. This article explores the biological activity of this compound, focusing on its mechanisms of action, pharmacological effects, and relevant case studies.

Structural Overview

The compound features a pyridine ring with two trifluoromethyl groups and a chlorophenyl moiety. The presence of these substituents enhances its lipophilicity and may influence its biological interactions. The chemical structure can be represented as follows:

$$\text{N 2 chlorophenyl 4 6 bis trifluoromethyl pyridine 2 carboxamide}$$

• Enzyme Inhibition :
  • The compound has been investigated for its potential as an enzyme inhibitor, particularly in the context of cancer and inflammatory diseases. The trifluoromethyl groups are known to enhance binding affinity to target proteins through increased hydrophobic interactions.
• Antimicrobial Activity :
  • Studies have indicated that derivatives of pyridine compounds exhibit antimicrobial properties. For instance, related compounds have shown selective activity against Chlamydia species, suggesting that N-(2-chlorophenyl)-4,6-bis(trifluoromethyl)pyridine-2-carboxamide may also possess similar traits.
• Anti-inflammatory Properties :
  • Research has shown that related compounds can significantly reduce inflammation in animal models. For example, certain pyridine derivatives have demonstrated comparable effects to established anti-inflammatory drugs like aspirin.

Biological Activity Data

The following table summarizes key findings related to the biological activity of N-(2-chlorophenyl)-4,6-bis(trifluoromethyl)pyridine-2-carboxamide and its analogs:

Activity Type	Effect	Reference
Enzyme Inhibition	Potential anti-cancer effects
Antimicrobial Activity	Effective against Chlamydia
Anti-inflammatory	Reduces paw swelling in rats
Cytotoxicity	Low toxicity in HepG2 cells

Case Studies

• Antiparasitic Activity :
  • A study evaluated various derivatives of pyridine compounds for their antiparasitic activity. The incorporation of specific functional groups significantly enhanced potency (e.g., EC50 values improved with trifluoromethyl substitutions) . This suggests that N-(2-chlorophenyl)-4,6-bis(trifluoromethyl)pyridine-2-carboxamide may also exhibit similar enhancements in efficacy.
• Inflammation Models :
  • In a model using adjuvant-induced arthritis in rats, compounds structurally similar to N-(2-chlorophenyl)-4,6-bis(trifluoromethyl)pyridine-2-carboxamide showed a marked reduction in inflammation markers compared to control groups . This indicates potential therapeutic applications in inflammatory diseases.
• Cell Viability Studies :
  • Cytotoxicity assays conducted on human liver cell lines (HepG2) revealed that certain derivatives did not exhibit significant toxicity even at high concentrations, suggesting a favorable safety profile for potential therapeutic use .

Q & A

[Basic] Synthetic Routes and Optimization

Q: What are the recommended synthetic strategies for preparing N-(2-chlorophenyl)-4,6-bis(trifluoromethyl)pyridine-2-carboxamide, and how can reaction conditions be optimized? A: The compound can be synthesized via a two-step approach:

Pyridine Core Functionalization : Introduce trifluoromethyl groups at positions 4 and 6 of pyridine-2-carboxylic acid using halogen exchange (Halex) reactions with CF₃ sources (e.g., Ruppert-Prakash reagent) under anhydrous conditions (60–80°C, 12–24 hrs) .

Amide Coupling : React the activated pyridine-2-carboxylic acid derivative (e.g., acid chloride) with 2-chloroaniline in the presence of a coupling agent (e.g., HATU) and a base (e.g., DIPEA) in DMF or THF at room temperature.
Optimization : Monitor reaction progress via TLC or HPLC. Yields >85% are achievable with stoichiometric control (1:1.2 molar ratio of acid to amine) and inert atmosphere .

[Advanced] Crystallographic Characterization Challenges

Q: How can discrepancies in crystallographic data (e.g., space group assignments) be resolved for this compound? A: Use single-crystal X-ray diffraction (SCXRD) with SHELXL for refinement and ORTEP-3 for graphical representation . Key steps:

• Collect high-resolution data (≤ 0.8 Å) to resolve trifluoromethyl group disorder.
• Apply twin refinement if twinning is observed (common with bulky substituents).
• Validate using R-factor convergence (< 5%) and residual density maps. Example: A related carboxamide exhibited monoclinic P2₁/c symmetry with Z = 4 .

[Basic] Biological Activity Screening

Q: What methodological framework is recommended for initial bioactivity screening? A: Use enzyme inhibition assays (e.g., CD73 or kinase targets) with the following protocol:

Prepare compound solutions in DMSO (≤1% final concentration).

Use a fluorogenic substrate (e.g., MESG for CD73) and measure kinetics via fluorescence plate readers.

Calculate IC₅₀ values using nonlinear regression (e.g., GraphPad Prism). Reference: Similar pyridine carboxamides showed IC₅₀ values in the nanomolar range .

[Advanced] Structure-Activity Relationship (SAR) Analysis

Q: How can substituent effects (e.g., trifluoromethyl vs. chloro groups) on bioactivity be systematically studied? A:

• Synthetic Modifications : Synthesize analogs with varied substituents (e.g., 4-Cl → 4-F) .
• Computational Modeling : Perform docking studies (AutoDock Vina) to assess binding affinity to target enzymes.
• Data Correlation : Plot substituent Hammett constants (σ) against log(IC₅₀) to identify electronic effects. Example: Trifluoromethyl groups enhance metabolic stability and hydrophobic interactions .

[Basic] Handling and Safety Protocols

Q: What safety precautions are critical during experimental work with this compound? A:

• PPE : Wear nitrile gloves, lab coat, and safety goggles.
• Ventilation : Use fume hoods due to potential acute toxicity (Category 4 for oral/dermal/inhalation) .
• Spill Management : Neutralize with inert absorbents (e.g., vermiculite) and dispose as hazardous waste.
• First Aid : For skin contact, wash with soap/water; seek medical attention if ingested .

[Advanced] Polymorph Screening and Stability

Q: What techniques are effective for identifying and characterizing polymorphic forms? A:

• XRD : Compare diffraction patterns of recrystallized samples (e.g., from ethanol vs. acetonitrile).
• DSC/TGA : Monitor thermal transitions (melting points, decomposition).
• Dynamic Vapor Sorption (DVS) : Assess hygroscopicity. Example: A related pyridine carboxamide exhibited two polymorphs with ΔH fusion differences >5 kJ/mol .

[Basic] Analytical Characterization Techniques

Q: Which analytical methods are essential for structural confirmation? A:

• NMR : ¹H/¹³C NMR in CDCl₃ or DMSO-d₆ (e.g., δ ~8.5 ppm for pyridine protons) .
• HRMS : Confirm molecular ion [M+H]⁺ with <2 ppm error.
• Elemental Analysis : Validate purity (>95% C, H, N content).

[Advanced] Resolving Data Contradictions in Bioassays

Q: How should conflicting bioactivity results between independent studies be analyzed? A:

• Statistical Validation : Apply Abbott’s formula (% control = 100×(X−Y)/X) to normalize mortality rates in biological replicates .
• Error Analysis : Calculate probable errors (PE) for means; differences >3×PE are significant .
• Meta-Analysis : Compare assay conditions (e.g., pH, temperature) across studies.

[Basic] Stability Under Storage Conditions

Q: What are the optimal storage conditions to ensure compound integrity? A: Store at −20°C in amber vials under argon. Monitor degradation via HPLC every 6 months. Avoid aqueous buffers (hydrolysis risk due to amide bonds) .

[Advanced] Computational Modeling for Mechanistic Insights

Q: How can molecular dynamics (MD) simulations elucidate the compound’s mechanism of action? A:

• Force Fields : Use GAFF2 with AM1-BCC charges for ligand parameterization.
• Simulation Setup : Run 100-ns trajectories in explicit solvent (TIP3P water) using NAMD or GROMACS.
• Analysis : Calculate binding free energies (MM-PBSA) and hydrogen-bond occupancy. Example: Trifluoromethyl groups stabilize ligand-receptor interactions via van der Waals forces .